(R)-4-(3-Bromobenzyl)oxazolidine-2,5-dione
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Description
®-4-(3-Bromobenzyl)oxazolidine-2,5-dione is a chiral compound that belongs to the class of oxazolidine-2,5-diones. These compounds are known for their diverse applications in organic synthesis, medicinal chemistry, and material science. The presence of a bromobenzyl group and the chiral center at the oxazolidine ring make this compound particularly interesting for various chemical transformations and biological activities.
Properties
Molecular Formula |
C10H8BrNO3 |
|---|---|
Molecular Weight |
270.08 g/mol |
IUPAC Name |
(4R)-4-[(3-bromophenyl)methyl]-1,3-oxazolidine-2,5-dione |
InChI |
InChI=1S/C10H8BrNO3/c11-7-3-1-2-6(4-7)5-8-9(13)15-10(14)12-8/h1-4,8H,5H2,(H,12,14)/t8-/m1/s1 |
InChI Key |
ARBGGKXPWWGPCV-MRVPVSSYSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)C[C@@H]2C(=O)OC(=O)N2 |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CC2C(=O)OC(=O)N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ®-4-(3-Bromobenzyl)oxazolidine-2,5-dione typically involves the reaction of ®-4-hydroxyoxazolidine-2,5-dione with 3-bromobenzyl bromide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like potassium carbonate or sodium hydride to facilitate the nucleophilic substitution.
Industrial Production Methods
Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimizations for yield, purity, and cost-effectiveness would be crucial. Techniques such as continuous flow synthesis and the use of automated reactors might be employed to enhance efficiency.
Chemical Reactions Analysis
Types of Reactions
®-4-(3-Bromobenzyl)oxazolidine-2,5-dione can undergo various chemical reactions, including:
Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to remove the bromine atom or to reduce other functional groups within the molecule.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents like sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents.
Oxidation: Reagents such as potassium permanganate, chromium trioxide, or hydrogen peroxide.
Reduction: Reagents like lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation.
Major Products Formed
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield the corresponding azide derivative, while reduction with lithium aluminum hydride would yield the de-brominated product.
Scientific Research Applications
Chemistry
In organic synthesis, ®-4-(3-Bromobenzyl)oxazolidine-2,5-dione can be used as a building block for the synthesis of more complex molecules. Its chiral nature makes it valuable for the preparation of enantiomerically pure compounds.
Biology
Medicine
Industry
In the materials science industry, oxazolidine-2,5-diones are used in the production of polymers and resins. The bromobenzyl group could impart unique properties to these materials, such as enhanced thermal stability or specific binding affinities.
Mechanism of Action
The mechanism of action of ®-4-(3-Bromobenzyl)oxazolidine-2,5-dione would depend on its specific application. In a biological context, it might interact with enzymes or receptors, modulating their activity. The bromobenzyl group could play a role in binding interactions, while the oxazolidine ring might be involved in the compound’s overall stability and reactivity.
Comparison with Similar Compounds
Similar Compounds
- ®-4-Benzyl-oxazolidine-2,5-dione
- ®-4-(4-Bromobenzyl)oxazolidine-2,5-dione
- ®-4-(3-Chlorobenzyl)oxazolidine-2,5-dione
Uniqueness
®-4-(3-Bromobenzyl)oxazolidine-2,5-dione is unique due to the presence of the bromine atom on the benzyl group, which can influence its reactivity and interactions. This makes it distinct from other similar compounds that may have different substituents on the benzyl group.
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